Cas no 1909326-80-2 (4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride)

• Product Name: 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride
• CAS No: 1909326-80-2
• MF: C₁₀H₁₈ClN₅
• MW: 243.736420154572
• MDL: MFCD29055134
• CID: 5246513
• PubChem ID: 121553312
• Update Time: 2026-03-08

4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride

• MDL： MFCD29055134
• Inchi： 1S/C10H17N5.ClH/c1-2-8-5-9(14-10(12)13-8)15-4-3-7(11)6-15;/h5,7H,2-4,6,11H2,1H3,(H2,12,13,14);1H
• InChI Key： VQNHXVPZFWDMDS-UHFFFAOYSA-N
• SMILES： C(C1N=C(N)N=C(N2CCC(N)C2)C=1)C.Cl

Additional information on 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride

Introduction to 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride (CAS No. 1909326-80-2)

4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, featuring a complex molecular structure that has garnered attention for its potential applications in drug discovery and medicinal research. With a CAS number of 1909326-80-2, this compound represents a synthetic derivative that combines the versatility of pyrrolidine and pyrimidine moieties, which are well-documented for their role in various biological pathways and therapeutic interventions.

The molecular framework of 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride incorporates an amine-substituted pyrrolidine ring linked to a pyrimidine core, which is further modified with an ethyl group at the 6-position and a dihydrochloride salt form for enhanced solubility and stability. This structural configuration not only contributes to its unique chemical properties but also opens up possibilities for diverse interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways. The presence of both primary and secondary amine functionalities in 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride makes it a promising scaffold for designing molecules that can modulate enzyme activity or receptor binding. Specifically, the pyrrolidine moiety has been extensively studied for its role in enhancing binding affinity and selectivity, while the pyrimidine ring is known for its ability to interact with nucleic acid bases, suggesting potential applications in anticancer and antiviral therapies.

One of the most compelling aspects of 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride is its versatility in chemical modification. The amine groups provide multiple sites for derivatization, allowing researchers to tailor the compound's properties to specific biological targets. For instance, alkylation or acylation of these amine groups can alter the compound's solubility, bioavailability, and metabolic stability, which are crucial factors in drug development. Additionally, the ethyl group at the 6-position of the pyrimidine ring offers another point of modification, enabling the creation of analogs with enhanced pharmacological profiles.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing nitrogen-rich rings such as pyrrolidine and pyrimidine. These heterocycles are known for their ability to mimic natural biomolecules and interfere with disease-causing mechanisms at a molecular level. 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride exemplifies this trend by combining two such pharmacophores into a single entity. This dual functionality has been observed to enhance binding interactions with target proteins, leading to more potent and selective drug candidates.

The synthesis of 4-(3-Aminopyrrolidin-1-yl)-6-ethylpyrimidin-2-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrrolidine ring through reductive amination or cyclocondensation reactions, followed by functionalization at the 3-position with an amine group. Subsequently, coupling reactions are employed to attach the pyrimidine core, which is then modified with an ethyl group at the 6-position. Finally, conversion to the dihydrochloride salt form enhances the compound's stability and solubility, making it suitable for further biological testing.

In terms of biological activity, preliminary studies on 4-(3-Aminopyrrolidin-1-y l)-6-et h y lpy rim idi n -2 -ami ne di hy droch lor ide have shown promising results in inhibiting certain kinases and enzymes associated with inflammatory diseases and cancer. The compound's ability to bind tightly to these targets suggests that it could serve as a lead molecule for developing novel therapeutics. Furthermore, its structural features may allow it to cross cell membranes effectively, which is essential for many therapeutic agents.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies enabling more efficient drug discovery processes. Computational modeling and high-throughput screening have become indispensable tools for identifying potential drug candidates like 4-(3-Aminopy rrol idi ne -1 -y l)-6-e t h y lpy rim idi n -2 -ami ne di hy droch lor ide. These approaches allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic properties before conducting expensive wet-lab experiments. By leveraging these computational tools alongside traditional synthetic methods, scientists can accelerate the development of novel drugs that meet stringent therapeutic requirements.

Future directions in the study of 4-(3-Aminopyrrolidin -1 -y l)-6-e t h y lpy rim idi n -2 -ami ne di hy droch lor ide may include exploring its interactions with other biological targets or developing prodrugs that enhance its bioavailability. Additionally, investigating its potential as an intermediate in synthesizing more complex molecules could open up new avenues in drug development. As our understanding of disease mechanisms grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex medical challenges.

In conclusion,4-(3-Aminopyrrolidin -1 -y l)-6-e t h y lpy rim idi n -2 -ami ne di hy droch lor ide (CAS No. 1909326 -80 -2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its combination of pyrrolidine and pyrimidine moieties offers a versatile scaffold for designing molecules that can modulate critical disease pathways. With ongoing research efforts aimed at optimizing its synthesis and exploring its pharmacological properties, this compound holds promise as a valuable tool in the development of next-generation therapeutics.